Cas no 1629022-86-1 (2-(4-Methylpent-3-en-1-yl)-5-ethyl-1H-pyrrole)

• Product Name: 2-(4-Methylpent-3-en-1-yl)-5-ethyl-1H-pyrrole
• CAS No: 1629022-86-1
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• MDL: MFCD31720520
• CID: 5200741
• Update Time: 2026-03-06

2-(4-Methylpent-3-en-1-yl)-5-ethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylpent-3-en-1-yl)-5-ethyl-1H-pyrrole

• MDL： MFCD31720520
• Inchi： 1S/C12H19N/c1-4-11-8-9-12(13-11)7-5-6-10(2)3/h6,8-9,13H,4-5,7H2,1-3H3
• InChI Key： NJJWFKYDMGYHRP-UHFFFAOYSA-N
• SMILES： N1C(CC/C=C(\C)/C)=CC=C1CC

Additional information on 2-(4-Methylpent-3-en-1-yl)-5-ethyl-1H-pyrrole

Introduction to CAS No. 1629022-86-1: 2-(4-Methylpent-3-en-1-yl)-5-Ethyl-1H-Pyrrole

The compound with CAS No. 1629022-86-1, known as 2-(4-Methylpent-3-en-1-yl)-5-Ethyl-1H-Pyrrole, is a fascinating organic molecule that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of pyrroles, which are five-membered aromatic heterocycles containing one nitrogen atom. The structure of 2-(4-Methylpent-3-en-1-yl)-5-Ethyl substituents adds unique electronic and steric properties to the pyrrole ring, making it a subject of interest for researchers exploring its potential applications.

Recent studies have highlighted the importance of pyrrole derivatives in drug discovery and material synthesis due to their versatile reactivity and ability to form stable conjugated systems. The pyrrole ring in this compound serves as a platform for further functionalization, enabling the creation of molecules with tailored properties for specific applications. For instance, the presence of the 4-Methylpent-3-en group introduces an additional level of complexity, potentially influencing the molecule's reactivity and stability under various conditions.

The synthesis of CAS No. 1629022-86 involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and enantioselective synthesis, to construct this compound efficiently. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product, which is crucial for applications in pharmaceuticals and agrochemicals.

In terms of applications, pyrrole derivatives like this compound have found use in the development of advanced materials such as conductive polymers and organic semiconductors. The conjugated system in the pyrrole ring facilitates electron delocalization, making these materials suitable for electronic devices like organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). Additionally, the substituents on the pyrrole ring can be tailored to modulate the electronic properties further, enabling customization for specific device requirements.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of CAS No. 1629022-86. By employing density functional theory (DFT) calculations, researchers have been able to predict the molecule's behavior under different conditions, such as its response to light or its interaction with other molecules in solution. These insights are invaluable for designing experiments and optimizing synthetic routes.

In conclusion, CAS No. 1629022-86, or 2-(4-Methylpent-3-en), represents a significant advancement in the field of organic chemistry due to its unique structure and versatile properties. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.